![molecular formula C23H20N2OS B1230654 3,4-dihydro-2H-quinolin-1-yl-[4-(phenylmethyl)-5-thieno[3,2-b]pyrrolyl]methanone](/img/structure/B1230654.png)
3,4-dihydro-2H-quinolin-1-yl-[4-(phenylmethyl)-5-thieno[3,2-b]pyrrolyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dihydro-2H-quinolin-1-yl-[4-(phenylmethyl)-5-thieno[3,2-b]pyrrolyl]methanone is a member of quinolines.
Scientific Research Applications
Spectroscopic Properties
- A study by Al-Ansari (2016) explored the electronic absorption, excitation, and fluorescence properties of compounds similar to the quinolinyl-phenylmethanone, focusing on their behavior in various solvents. The research provided insights into the excited-states and dual fluorescence of these compounds, enhanced by quantum chemistry calculations (Al-Ansari, 2016).
Synthetic Methodologies
- Alizadeh and Roosta (2018) developed a protocol for synthesizing derivatives of aryl(thieno[2,3-b]quinolin-2-yl)methanone. Their method yielded high-efficiency products rapidly, indicating potential in synthetic chemistry applications (Alizadeh & Roosta, 2018).
- Nandeshwarappa et al. (2005) presented an efficient microwave-assisted synthesis method for substituted thieno[2,3-b]quinolines, which could have implications for the synthesis of related compounds (Nandeshwarappa et al., 2005).
Catalytic Synthesis
- Zhang et al. (2013) described a Rh(I)-catalyzed method for forming carbon-carbon double bonds in compounds similar to quinolinyl-phenylmethanone, providing a pathway for the synthesis of complex organic structures (Zhang, Wang, & Wang, 2013).
Applications in Polymer Science
- Turac et al. (2011) researched the electrochemical copolymerization of quinoxaline derivatives, including those similar to quinolinyl-phenylmethanone, indicating potential applications in the development of conducting polymers (Turac et al., 2011).
properties
Molecular Formula |
C23H20N2OS |
---|---|
Molecular Weight |
372.5 g/mol |
IUPAC Name |
(4-benzylthieno[3,2-b]pyrrol-5-yl)-(3,4-dihydro-2H-quinolin-1-yl)methanone |
InChI |
InChI=1S/C23H20N2OS/c26-23(24-13-6-10-18-9-4-5-11-19(18)24)21-15-22-20(12-14-27-22)25(21)16-17-7-2-1-3-8-17/h1-5,7-9,11-12,14-15H,6,10,13,16H2 |
InChI Key |
PLCNVGWZQKAXCX-UHFFFAOYSA-N |
SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)C3=CC4=C(N3CC5=CC=CC=C5)C=CS4 |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)C3=CC4=C(N3CC5=CC=CC=C5)C=CS4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.